Cas no 919088-11-2 (Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]-)

Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]- structure
919088-11-2 structure
Product name:Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]-
CAS No:919088-11-2
MF:C16H24N2O3
MW:292.37336
CID:766797
PubChem ID:71425724

Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]-
    • 2-methoxy-4-[3-(4-methylpiperazin-1-yl)propoxy]benzaldehyde
    • 919088-11-2
    • DTXSID40844506
    • Inchi: InChI=1S/C16H24N2O3/c1-17-7-9-18(10-8-17)6-3-11-21-15-5-4-14(13-19)16(12-15)20-2/h4-5,12-13H,3,6-11H2,1-2H3
    • InChI Key: NMJOBCUEBLTBDM-UHFFFAOYSA-N
    • SMILES: CN1CCN(CC1)CCCOC2=CC(=C(C=C2)C=O)OC

Computed Properties

  • Exact Mass: 292.17869263g/mol
  • Monoisotopic Mass: 292.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42Ų

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